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Compound of Interest

Compound Name: Methyl 3-benzoylpropionate

Cat. No.: B1267019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Methyl 3-benzoylpropionate (CAS No. 25333-24-8), also known as Methyl 4-oxo-4-

phenylbutanoate. This document is intended to equip researchers and professionals in drug

development with the necessary information for the safe handling, storage, and disposal of this

chemical intermediate.

Chemical and Physical Properties
Methyl 3-benzoylpropionate is an organic compound with the chemical formula C₁₁H₁₂O₃ and

a molecular weight of 192.21 g/mol .[1] It is important to be aware of its physical characteristics

to ensure proper handling and storage.
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Property Value Reference

CAS Number 25333-24-8

Molecular Formula C₁₁H₁₂O₃ [1]

Molecular Weight 192.21 g/mol [1]

Boiling Point 172-174 °C @ 10 mmHg

Appearance Solid, semi-solid, or liquid

Storage Temperature
Room temperature, sealed in a

dry environment

Hazard Identification and Toxicological Data
While specific toxicological data such as LD50 for Methyl 3-benzoylpropionate is not readily

available in the searched resources, data for the closely related compound, Methyl 3-oxo-4-

phenylbutanoate, indicates potential hazards. Researchers should handle Methyl 3-
benzoylpropionate with the assumption that it may pose similar risks.

The Globally Harmonized System (GHS) classification for Methyl 3-oxo-4-phenylbutanoate

suggests the following potential hazards:

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

One available Safety Data Sheet (SDS) for Methyl 3-benzoylpropionate provides a National

Fire Protection Association (NFPA) 704 diamond rating, which should be considered with

caution due to the GHS data on a similar compound:
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NFPA 704 Diamond Rating Indication

Health (Blue) 0
Poses no health hazard, no

precautions necessary.

Flammability (Red) 1

Materials that require

considerable preheating before

ignition and combustion can

occur.

Instability/Reactivity (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Given the potential for skin, eye, and respiratory irritation as suggested by the GHS

classification of a similar compound, it is prudent to adopt safety protocols that reflect these

higher potential hazards.

Experimental Protocols
The following protocols are general best practices for handling chemical intermediates like

Methyl 3-benzoylpropionate in a laboratory setting.

Safe Handling Protocol
Due to its potential as an irritant and its classification as an alkylating agent, which are often

toxic, mutagenic, and/or carcinogenic, appropriate personal protective equipment (PPE) and

handling procedures are essential.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Handling Procedures:
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All handling of Methyl 3-benzoylpropionate should be conducted in a well-ventilated

chemical fume hood.

Avoid inhalation of any vapors or dust.

Prevent contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

Ensure that an eyewash station and safety shower are readily accessible.

Spill Cleanup Protocol
In the event of a spill, the following procedure should be followed:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated. If the spill is large, evacuate the area.

Wear Appropriate PPE: Before attempting cleanup, don the appropriate PPE, including

respiratory protection if necessary.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

contain the spill.

Collect the Absorbed Material: Carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the container with the absorbed material and any

contaminated cleaning materials as hazardous waste.

Disposal Protocol
All waste containing Methyl 3-benzoylpropionate should be treated as hazardous chemical

waste.
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Waste Collection: Collect all liquid and solid waste containing this compound in a clearly

labeled, sealed, and appropriate hazardous waste container.

Storage: Store the waste container in a designated, well-ventilated hazardous waste storage

area.

Disposal: Arrange for disposal through a licensed hazardous waste disposal service in

accordance with all local, state, and federal regulations. Do not dispose of down the drain.[3]

Synthesis Protocol Example
The following is a generalized procedure for the synthesis of an ester like Methyl 3-
benzoylpropionate, based on common esterification methods.

Reaction Setup: In a round-bottom flask, combine 3-benzoylpropionic acid with an excess of

methanol.

Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as sulfuric acid, to the

mixture.

Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction to

completion.

Workup: After cooling, neutralize the excess acid with a base (e.g., sodium bicarbonate

solution).

Extraction: Extract the product into an organic solvent.

Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., magnesium sulfate),

and remove the solvent under reduced pressure. The crude product can be further purified

by distillation or chromatography.

Visualized Workflow for Safe Handling and
Emergency Response
The following diagram illustrates a logical workflow for the safe handling of Methyl 3-
benzoylpropionate and the appropriate response in case of an emergency.
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Caption: Workflow for the safe handling and emergency response for Methyl 3-
benzoylpropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267019#methyl-3-benzoylpropionate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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